2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide

• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 2-[[2-(3,4,8-trimethyl-2-oxochromen-7-yl)oxyacetyl]amino]benzamide
• InChI: InChI=1S/C21H20N2O5/c1-11-12(2)21(26)28-19-13(3)17(9-8-14(11)19)27-10-18(24)23-16-7-5-4-6-15(16)20(22)25/h4-9H,10H2,1-3H3,(H2,22,25)(H,23,24)
• InChI Key: INENKCZYISQFHG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC(=O)NC3=CC=CC=C3C(=O)N)C

Description

2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide, also known as TACB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. TACB is a member of the coumarin family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, antioxidant, antitumor, and antimicrobial activities. 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.

Mechanism of Action

The mechanism of action of 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the inflammatory response. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide has also been shown to reduce oxidative stress and increase antioxidant enzyme activity. In addition, 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide has been shown to inhibit tumor cell proliferation and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide in lab experiments is its high purity and stability. 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of using 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide is its potential toxicity, which may limit its use in certain experimental models.

Future Directions

There are several future directions for the study of 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide. One area of research is the development of 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide derivatives with improved bioactivity and reduced toxicity. Another area of research is the investigation of the potential use of 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide as a therapeutic agent for various diseases, such as cancer and inflammatory disorders. Furthermore, the use of 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide as a fluorescent probe for the detection of metal ions in biological systems may also be an area of future research.

Synthesis Methods

The synthesis of 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide involves the condensation reaction between 3,4,8-trimethylcoumarin-7-carboxylic acid and 2-aminobenzamide in the presence of acetic anhydride and pyridine. The resulting product is purified by column chromatography to obtain 2-({[(3,4,8-trimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)benzamide in high yield and purity.